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Compound of Interest

Compound Name: DL-Tryptophan-d5

Cat. No.: B138636 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for the use of DL-
Tryptophan-d5 as an internal standard in the targeted LC-MS/MS-based metabolomics

analysis of the kynurenine pathway.

Introduction
The kynurenine pathway is the primary metabolic route for tryptophan degradation, accounting

for approximately 95% of its catabolism.[1][2] This pathway produces several neuroactive and

immunomodulatory metabolites, collectively known as kynurenines.[3] Dysregulation of the

kynurenine pathway has been implicated in a variety of pathologies, including

neurodegenerative diseases, psychiatric disorders, cancer, and autoimmune diseases.[1][4][5]

Consequently, the accurate quantification of kynurenine pathway metabolites in biological

samples is crucial for understanding disease mechanisms and for the development of novel

therapeutic agents.[3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

specific technique for the quantitative analysis of these metabolites.[6][7] The use of stable

isotope-labeled internal standards, such as DL-Tryptophan-d5, is essential for correcting for

matrix effects and variations in sample preparation and instrument response, thereby ensuring

high accuracy and precision.[8][9] This application note details a robust protocol for the

simultaneous quantification of key kynurenine pathway metabolites in plasma and serum using

DL-Tryptophan-d5 as an internal standard.
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Kynurenine Signaling Pathway
The catabolism of tryptophan down the kynurenine pathway is initiated by the enzymes

tryptophan 2,3-dioxygenase (TDO) or indoleamine 2,3-dioxygenase (IDO).[6][10] This pathway

leads to the production of several biologically active metabolites as illustrated in the diagram

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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